Cas no 30979-39-6 (2-(3-Methyl-5-oxo-4,5-dihydro-1H-pyrazol-1-yl)acetic acid)

• Product Name: 2-(3-Methyl-5-oxo-4,5-dihydro-1H-pyrazol-1-yl)acetic acid
• CAS No: 30979-39-6
• MF: C₆H₈N₂O₃
• MW: 156.139321327209
• MDL: MFCD00035880
• CID: 314072
• PubChem ID: 3015526
• Update Time: 2025-04-19

2-(3-Methyl-5-oxo-4,5-dihydro-1H-pyrazol-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Methyl-5-oxo-4,5-dihydro-1H-pyrazol-1-yl)acetic acid
• (3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-1-yl)acetic acid(SALTDATA: HCl)
• 1H-Pyrazole-1-aceticacid, 4,5-dihydro-3-methyl-5-oxo-
• 2-(3-methyl-5-oxo-4,5-dihydropyrazol-1-yl)acetic acid
• 2-(3-methyl-5-oxo-4H-pyrazol-1-yl)acetic acid
• 2-(3-Methyl-5-oxo-2-pyrazolin-1-yl)acetic Acid
• 4,5-Dihydro-3-methyl-5-oxo-1H-pyrazole-1-acetic acid
• AC1MI1CJ
• AG-F-02776
• Ambcb4010129
• CTK1C4606
• EINECS 250-409-5
• SureCN5206379
• SCHEMBL5206379
• NS00029005
• AKOS012580907
• 2-(3-Methyl-5-oxo-4,5-dihydro-1H-pyrazol-1-yl)aceticacid
• DTXSID10184966
• 30979-39-6
• FT-0722821
• (3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-1-yl)acetic acid
• 1H-Pyrazole-1-acetic acid, 4,5-dihydro-3-methyl-5-oxo-

• MDL： MFCD00035880
• Inchi： 1S/C6H8N2O3/c1-4-2-5(9)8(7-4)3-6(10)11/h2-3H2,1H3,(H,10,11)
• InChI Key： ZWFRIMXKUMZUJJ-UHFFFAOYSA-N
• SMILES： O=C1CC(C)=NN1CC(=O)O

Computed Properties

• Exact Mass: 156.05354
• Monoisotopic Mass: 156.053492
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70
• XLogP3: -0.7

Experimental Properties

• Color/Form: NA
• Density: 1.5±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 314.9±44.0 °C at 760 mmHg
• Flash Point: 67.5±19.9 °C
• Refractive Index: 1.608
• PSA: 69.97

2-(3-Methyl-5-oxo-4,5-dihydro-1H-pyrazol-1-yl)acetic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives